Cas no 1256794-54-3 (2-chloro-5-(piperidin-4-yl)pyridine)

• Product Name: 2-chloro-5-(piperidin-4-yl)pyridine
• CAS No: 1256794-54-3
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6154024
• PubChem ID: 82657774
• Update Time: 2025-08-03

2-chloro-5-(piperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(piperidin-4-yl)pyridine
• 1256794-54-3
• EN300-1171601

• Inchi： 1S/C10H13ClN2/c11-10-2-1-9(7-13-10)8-3-5-12-6-4-8/h1-2,7-8,12H,3-6H2
• InChI Key： SJTYLICTUVAIGY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1CCNCC1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-chloro-5-(piperidin-4-yl)pyridine

Exploring the Chemical Properties and Applications of 2-chloro-5-(piperidin-4-yl)pyridine (CAS No. 1256794-54-3): A Comprehensive Overview

The compound 2-chloro-5-(piperidin-4-yl)pyridine, identified by the CAS registry number 1256794-54-3, is a significant molecule in the realm of organic chemistry, particularly within the class of pyridine derivatives. This compound has garnered attention due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we delve into the chemical properties, synthesis methods, and recent advancements related to this compound.

The molecular structure of 2-chloro-5-(piperidin-4-yl)pyridine comprises a pyridine ring substituted with a chlorine atom at position 2 and a piperidine group at position 5. The presence of both halogen and nitrogen-containing substituents imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery programs targeting various therapeutic areas.

One of the key aspects of this compound is its synthetic versatility. Researchers have employed diverse methodologies to synthesize 2-chloro-5-(piperidin-4-yl)pyridine, including Friedel-Crafts alkylation, Ullmann coupling, and transition-metal-catalyzed cross-coupling reactions. These methods not only underscore the molecule's adaptability but also pave the way for its integration into more complex molecular frameworks.

In terms of chemical properties, 2-chloro-5-(piperidin-4-yLpyridine exhibits notable thermal stability and solubility in organic solvents, making it suitable for various chemical transformations. Its electronic properties, influenced by the electron-withdrawing chlorine atom and the electron-donating piperidine group, render it a promising candidate for applications in optoelectronic materials and sensors.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 1256794_54_3. These studies reveal that the molecule's frontier molecular orbitals are significantly influenced by the substituents on the pyridine ring, which could be exploited for designing novel functional materials.

In conclusion, 2-chloro_5_(pipperidin_4_yLpyridine, with its unique structure and versatile properties, continues to be a focal point in chemical research. As new applications emerge and synthetic methodologies evolve, this compound holds immense potential for contributing to advancements across multiple disciplines.